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Compound of Interest

Compound Name: 4-(Methylsulfonyl)benzaldehyde

Cat. No.: B046332

Essential Safety and Handling Guide for 4-
(Methylsulfonyl)benzaldehyde

This guide provides immediate and essential safety protocols for handling 4-
(Methylsulfonyl)benzaldehyde, tailored for researchers, scientists, and drug development
professionals. The following procedures ensure safe operational handling and disposal.

Hazard Identification and Classification

4-(Methylsulfonyl)benzaldehyde is classified as a hazardous substance.[1][2] It is crucial to
understand its potential hazards before handling.

Hazard Classification Category GHS Hazard Statement

H315: Causes skin irritation.[1]
[2](3]

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 N

Irritation irritation.[1][2][3]

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation.[1][2][3]

H302: Harmful if swallowed.[4]

Acute Toxicity, Oral (Potential) Category 4 -
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Data compiled from multiple Safety Data Sheets.

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment is mandatory when

handling 4-(Methylsulfonyl)benzaldehyde.

PPE Category Item Specification
Must comply with OSHA's 29
Eye and Face Protection Safety Goggles CFR 1910.133 or European

Standard EN166.[1]

Face Shield

Recommended when there is

a risk of splashing.[6][7]

Hand Protection

Chemical-Resistant Gloves

Wear appropriate protective
gloves (e.g., nitrile rubber).[1]

[8]

Body Protection

Protective Clothing

Wear appropriate protective
clothing to prevent skin

exposure.[1][8]

Lab Coat

A standard lab coat should be

worn.

Respiratory Protection

Respirator

Not required under normal use
with adequate ventilation. For
large-scale use or in
emergencies, a NIOSH/MSHA
or European Standard EN 136
approved respirator is

necessary.[8]

Experimental Handling and Storage Protocols

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][4]
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e Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]
Handling Procedures:
o Preparation: Before handling, ensure all required PPE is correctly worn.

o Dispensing: Avoid generating dust.[1] Do not breathe dust, fumes, or vapors.[1] Avoid
contact with skin, eyes, and clothing.[1]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and bases.[1]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink,
or smoke in the work area.[4]

Storage:

» Store in a well-ventilated place.[1][2]

o Keep the container tightly closed.[1][2]
o Store in a locked-up location.[1][2]

o Keep away from heat and sources of ignition.[1]

First Aid and Emergency Procedures

Immediate action is critical in case of exposure.
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Exposure Route First Aid Measures

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[1][2]
Inhalation If the person feels unwell, call a POISON

CENTER or doctor.[1] If breathing has stopped,

provide artificial respiration.[9]

Immediately wash the skin with plenty of soap
) and water.[1][9] Remove all contaminated
Skin Contact ) ) )
clothing and wash it before reuse.[1][2] If skin

irritation occurs, seek medical advice.[1]

Rinse cautiously with water for several minutes.

[1][2] Remove contact lenses if present and
Eye Contact easy to do. Continue rinsing for at least 15

minutes.[1] If eye irritation persists, get medical

attention.[1]

Clean the mouth with water and drink plenty of
water afterward.[1] Do NOT induce vomiting.[4]
Immediately call a POISON CENTER or doctor.

[4]

Ingestion

Disposal Plan

Dispose of 4-(Methylsulfonyl)benzaldehyde and its container in accordance with all
applicable local, regional, and national regulations.[1][10]

Disposal Steps:

e \Waste Collection: Collect waste material in a suitable, labeled, and closed container for
disposal.[1]

¢ Environmental Precaution: Do not empty into drains or release into the environment.[1]

» Professional Disposal: Dispose of the contents and container at an approved waste disposal
plant.[1] Chemical waste generators must consult local, regional, and national hazardous
waste regulations to ensure complete and accurate classification.[1]
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Workflow for Safe Handling of 4-
(Methylsulfonyl)benzaldehyde

The following diagram illustrates the logical workflow for the safe handling of 4-
(Methylsulfonyl)benzaldehyde from receipt to disposal.
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Safe Handling Workflow for 4-(Methylsulfonyl)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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